Cas no 89198-47-0 (Pyrene, 1-methyl-8-nitro-)

• Product Name: Pyrene, 1-methyl-8-nitro-
• CAS No: 89198-47-0
• MF: C₁₇H₁₁NO₂
• MW: 261.274744272232
• CID: 609205
• PubChem ID: 71322612
• Update Time: 2025-04-19

Pyrene, 1-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1-methyl-8-nitro-
• 1-methyl-8-nitropyrene
• DTXSID80752272
• 89198-47-0

• Inchi： 1S/C17H11NO2/c1-10-2-3-11-4-5-12-6-9-15(18(19)20)14-8-7-13(10)16(11)17(12)14/h2-9H,1H3
• InChI Key： DSPALPRHMGUNEF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=CC=C3C=CC(C)=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 261.078978594g/mol
• Monoisotopic Mass: 261.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 45.8Ų